Cas no 1125429-25-5 (5-(3,4-Difluorophenyl)nicotinamide)

• Product Name: 5-(3,4-Difluorophenyl)nicotinamide
• CAS No: 1125429-25-5
• MF: C₁₂H₈F₂N₂O
• MW: 234.201529502869
• CID: 1033668
• PubChem ID: 39847385
• Update Time: 2025-06-15

5-(3,4-Difluorophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Difluorophenyl)nicotinamide
• 5-(3,4-Difluorophenyl)nicotimide
• 5-(3,4-difluorophenyl)pyridine-3-carboxamide
• DTXSID70653840
• DB-295678
• 1125429-25-5

• Inchi： 1S/C12H8F2N2O/c13-10-2-1-7(4-11(10)14)8-3-9(12(15)17)6-16-5-8/h1-6H,(H2,15,17)
• InChI Key： NCOZZFIXPIWKDQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=NC=C(C(N)=O)C=1)F

Computed Properties

• Exact Mass: 234.06046921g/mol
• Monoisotopic Mass: 234.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56Ų

Additional information on 5-(3,4-Difluorophenyl)nicotinamide

5-(3,4-Difluorophenyl)nicotinamide (CAS No. 1125429-25-5): A Comprehensive Overview

5-(3,4-Difluorophenyl)nicotinamide (CAS No. 1125429-25-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of 5-(3,4-Difluorophenyl)nicotinamide.

Chemical Structure and Properties

5-(3,4-Difluorophenyl)nicotinamide is a derivative of nicotinamide, a form of vitamin B3. The introduction of the 3,4-difluorophenyl group significantly alters its chemical and biological properties. The compound has a molecular formula of C₁₁H₈F₂N₂O and a molecular weight of 218.19 g/mol. The presence of the fluorine atoms imparts unique electronic and steric effects, which can influence its interactions with biological targets.

The compound is typically synthesized through a multi-step process involving the reaction of 3,4-difluorobenzaldehyde with nicotinohydrazide, followed by cyclization and deprotection steps. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory research and potential pharmaceutical development.

Biological Activities and Mechanisms of Action

5-(3,4-Difluorophenyl)nicotinamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play crucial roles in various physiological processes, including neurotransmission and neuromodulation.

Recent studies have shown that 5-(3,4-Difluorophenyl)nicotinamide acts as a selective agonist for specific subtypes of nAChRs. This selectivity is attributed to the unique structural features of the compound, particularly the 3,4-difluorophenyl group. The compound's ability to selectively activate certain nAChR subtypes has implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its effects on nAChRs, 5-(3,4-Difluorophenyl)nicotinamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 5-(3,4-Difluorophenyl)nicotinamide has been explored in several preclinical studies and early-stage clinical trials. One notable study published in the Journal of Medicinal Chemistry reported that the compound exhibited significant neuroprotective effects in animal models of Alzheimer's disease. The study found that treatment with 5-(3,4-Difluorophenyl)nicotinamide improved cognitive function and reduced neurodegeneration markers.

In another study published in the European Journal of Pharmacology, researchers investigated the anti-inflammatory effects of 5-(3,4-Difluorophenyl)nicotinamide in a mouse model of rheumatoid arthritis. The results showed that the compound effectively reduced joint inflammation and improved mobility without significant side effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(3,4-Difluorophenyl)nicotinamide. Early data from these trials are promising, with reports indicating good tolerability and positive outcomes in patients with neurological and inflammatory conditions.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any new therapeutic agent. Preclinical toxicity studies have shown that 5-(3,4-Difluorophenyl)nicotinamide has a favorable safety profile at therapeutic doses. However, ongoing clinical trials are essential to fully assess its safety in human subjects.

The future directions for research on 5-(3,4-Difluorophenyl)nicotinamide include optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, exploring combination therapies with other drugs may further enhance its therapeutic efficacy.

In conclusion, 5-(3,4-Difluorophenyl)nicotinamide (CAS No. 1125429-25-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and selective interactions with biological targets make it an exciting candidate for further development in various medical applications.